Cas no 927636-91-7 (1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole
• CAS No: 927636-91-7
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 5428462
• Update Time: 2025-10-05

1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,2,3-benzotriazol-1-ylsulfonyl)-2,4-dimethylphenyl methyl ether
• 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C15H15N3O3S/c1-10-8-11(2)15(9-14(10)21-3)22(19,20)18-13-7-5-4-6-12(13)16-17-18/h4-9H,1-3H3
• InChI Key： WNRJTGYZXBHDMR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)S(=O)(=O)C1C(C)=CC(=C(OC)C=1)C

Additional information on 1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-(5-Methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 927636-91-7)

1-(5-Methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 927636-91-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This benzotriazole derivative is characterized by its unique molecular structure, which combines a methoxy-substituted benzenesulfonyl group with a 1H-1,2,3-benzotriazole moiety. Such structural features make it a versatile intermediate for synthesizing high-value compounds.

The compound's CAS No. 927636-91-7 is frequently searched in academic and industrial databases due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a sulfonamide-based scaffold, which is known for its bioactivity and stability. Recent studies have explored its utility in designing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics and sustainable agricultural solutions.

In the context of material science, 1-(5-Methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole has been investigated for its potential as a UV stabilizer or corrosion inhibitor. Its ability to absorb ultraviolet radiation and resist degradation makes it a candidate for coatings and polymers, addressing the need for durable materials in automotive and construction industries. This aligns with current trends in green chemistry, where eco-friendly additives are prioritized.

The synthesis of CAS No. 927636-91-7 typically involves multi-step reactions, including sulfonylation and cyclization processes. Optimizing these procedures is a hot topic in organic synthesis forums, as researchers seek to improve yield and reduce waste. Discussions often revolve around catalytic methods and solvent-free conditions, reflecting the industry's shift toward sustainable practices.

From a commercial perspective, suppliers of 1-(5-Methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). These qualities are critical for end-users in regulated sectors like pharmaceutical intermediates and specialty chemicals. The compound's MSDS (Material Safety Data Sheet) and analytical data are often requested to ensure safe handling and application.

Emerging trends in computational chemistry have also spotlighted this compound. Molecular docking studies predict its interactions with biological targets, such as proteases or kinases, which are relevant to cancer research and infectious diseases. Such insights accelerate the compound's adoption in high-throughput screening pipelines, a topic frequently queried in AI-driven drug discovery platforms.

In summary, 1-(5-Methoxy-2,4-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 927636-91-7) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and industrial processes underscores its value, while ongoing innovations in synthesis and application continue to expand its potential. For researchers and manufacturers alike, this compound remains a high-interest chemical entity in the global market.